Cas no 1533-92-2 (1-Ethenyl-4-methylcyclohexane)

• Product Name: 1-Ethenyl-4-methylcyclohexane
• CAS No: 1533-92-2
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 5784411
• PubChem ID: 5012311
• Update Time: 2025-11-02

1-Ethenyl-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-4-methylcyclohexane
• EN300-1865336
• AKOS015246946
• 1533-92-2
• Cyclohexane, 1-ethenyl-4-methyl-
• 1-Ethenyl-4-methylcyclohexane

• Inchi： 1S/C9H16/c1-3-9-6-4-8(2)5-7-9/h3,8-9H,1,4-7H2,2H3
• InChI Key： LPSKSLRGCHZEDL-UHFFFAOYSA-N
• SMILES： C1(C)CCC(C=C)CC1

Computed Properties

• Exact Mass: 124.125200510g/mol
• Monoisotopic Mass: 124.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins

Additional information on 1-Ethenyl-4-methylcyclohexane

1-Ethenyl-4-methylcyclohexane (CAS No. 1533-92-2): Properties, Applications, and Industry Insights

1-Ethenyl-4-methylcyclohexane (CAS No. 1533-92-2) is a specialized organic compound belonging to the class of substituted cyclohexanes. This colorless liquid with a characteristic hydrocarbon odor has gained attention in various industrial applications due to its unique molecular structure. The compound features a cyclohexane ring substituted with both a methyl group and an ethenyl (vinyl) group, giving it distinct chemical properties that make it valuable in synthesis and material science.

The chemical formula of 1-Ethenyl-4-methylcyclohexane is C9H16, with a molecular weight of 124.22 g/mol. Its structure combines the stability of a cyclohexane ring with the reactivity of a vinyl group, making it an interesting intermediate in organic synthesis. Recent studies have explored its potential in creating novel polymer materials, particularly as researchers seek more sustainable alternatives to traditional petrochemical-derived compounds.

One of the most searched questions about 1-Ethenyl-4-methylcyclohexane CAS 1533-92-2 relates to its physical properties. The compound has a boiling point of approximately 145-147°C and a density of about 0.81 g/cm³ at 20°C. These characteristics make it suitable for various industrial processes where moderate volatility is required. Its solubility profile shows good miscibility with common organic solvents but limited solubility in water, a property that influences its applications in different formulations.

In the fragrance and flavor industry, 4-methyl-1-vinylcyclohexane (an alternative name for the compound) has found niche applications. While not as widely used as some other cyclohexane derivatives, its subtle woody aroma has been incorporated into certain specialty fragrance compositions. This application aligns with growing consumer interest in unique scent profiles and sustainable aroma chemicals.

The synthesis of 1-Ethenyl-4-methylcyclohexane 1533-92-2 typically involves catalytic processes starting from readily available cyclohexane derivatives. Modern synthetic approaches focus on improving yield and reducing environmental impact, responding to the chemical industry's push toward greener methodologies. Researchers are particularly interested in developing more efficient routes that minimize energy consumption and waste production.

Material science applications of 1-Ethenyl-4-methylcyclohexane have gained attention in recent years. The compound's vinyl group offers a reactive site for polymerization, making it potentially useful in creating specialty polymers with specific thermal or mechanical properties. This aligns with current market trends toward high-performance materials for advanced technological applications.

Storage and handling of CAS 1533-92-2 1-Ethenyl-4-methylcyclohexane require standard precautions for organic liquids. It should be kept in tightly sealed containers away from strong oxidizers and ignition sources. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical, reflecting industry-wide safety standards.

The global market for 1-Ethenyl-4-methylcyclohexane derivatives shows steady growth, particularly in regions with strong specialty chemical industries. Market analysts note increasing demand for such intermediates in pharmaceutical research and advanced material development. Pricing trends reflect the compound's status as a specialty chemical rather than a bulk commodity.

Environmental considerations for 4-methyl-1-vinylcyclohexane CAS 1533-92-2 include its biodegradability profile and potential ecological impacts. Recent regulatory developments in various countries have prompted manufacturers to conduct more comprehensive environmental safety assessments of such compounds, especially regarding their persistence in aquatic systems.

Analytical methods for 1-Ethenyl-4-methylcyclohexane typically involve gas chromatography (GC) coupled with mass spectrometry (MS) for precise identification and quantification. These techniques are essential for quality control in production and for monitoring the compound's presence in various applications. The development of more sensitive analytical methods remains an active area of research.

Future research directions for 1-Ethenyl-4-methylcyclohexane 1533-92-2 may explore its potential in emerging fields such as organic electronics or as a building block for more complex molecular architectures. The compound's combination of structural features makes it an interesting candidate for innovative applications that align with current technological trends.

For researchers and industry professionals seeking 1-Ethenyl-4-methylcyclohexane suppliers, it's important to verify the compound's purity specifications and obtain proper documentation. The specialty chemical market offers various grades of this material, with purity levels typically ranging from 95% to 99% depending on the intended application.

In conclusion, 1-Ethenyl-4-methylcyclohexane CAS No. 1533-92-2 represents an interesting and versatile chemical intermediate with potential applications across multiple industries. As research continues to uncover new uses for this compound and its derivatives, its commercial importance may grow, particularly in sectors focused on advanced materials and sustainable chemistry solutions.